Cas no 901194-06-7 (2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid)

• Product Name: 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid
• CAS No: 901194-06-7
• MF: C₁₆H₁₁F₂NO₂
• MW: 287.260851144791
• CID: 823572
• PubChem ID: 4261157
• Update Time: 2025-10-05

2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid
• [7-Fluoro-2-(4-fluoro-phenyl)-1H-indol-3-yl]-acetic acid
• 2-[7-fluoro-2-(4-fluorophenyl)-1H-indol-3-yl]acetic acid
• 901194-06-7
• 2-(7-FLUORO-2-(4-FLUOROPHENYL)-1H-INDOL-3-YL)ACETICACID
• [7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl]acetic acid, AldrichCPR
• DTXSID10401347
• BLB19406
• AKOS000200081
• DB-345072

• MDL： MFCD05158115
• Inchi： 1S/C16H11F2NO2/c17-10-6-4-9(5-7-10)15-12(8-14(20)21)11-2-1-3-13(18)16(11)19-15/h1-7,19H,8H2,(H,20,21)
• InChI Key： JHHMQCAAPCFYCB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC(C1C=CC(=CC=1)F)=C2CC(=O)O

Computed Properties

• Exact Mass: 287.07578492g/mol
• Monoisotopic Mass: 287.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid (CAS No. 901194-06-7): Properties, Applications, and Research Insights

The compound 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid (CAS No. 901194-06-7) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring dual fluorophenyl substitutions, makes it a valuable intermediate for drug discovery and development. This article delves into its chemical properties, synthesis methods, and emerging applications, while addressing frequently searched questions about its role in modern science.

Chemically, 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid belongs to the class of indole-3-acetic acid derivatives, known for their bioactivity. The presence of fluorine atoms at the 7-position of the indole ring and the 4-fluorophenyl group enhances its metabolic stability and binding affinity to biological targets. Researchers have explored its potential as a precursor for selective enzyme inhibitors, particularly in inflammation and oncology-related pathways, aligning with current trends in precision medicine.

Synthesis of this compound typically involves multi-step reactions, including Palladium-catalyzed cross-coupling for introducing the 4-fluorophenyl moiety and subsequent cyclization to form the indole core. Recent advancements in green chemistry have optimized these processes to reduce waste, addressing the growing demand for sustainable synthesis methods—a hot topic in 2024’s chemical research landscape.

In pharmaceutical contexts, 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid has garnered attention for its structural similarity to endogenous signaling molecules. Computational studies suggest its potential as a GPCR modulator, a frequently searched term in drug design forums. Its fluorine-rich structure also makes it a candidate for PET tracer development, tapping into the rising interest in molecular imaging technologies.

Beyond therapeutics, this compound’s fluorescence properties have been investigated for bioimaging applications. Its stability under physiological conditions and tunable emission spectra align with the demand for next-generation probes in diagnostics. These attributes respond to common search queries like "fluorescent indole derivatives in cell imaging" or "fluorinated biomarkers."

Quality control of CAS No. 901194-06-7 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring purity for research use. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve its carboxylic acid functionality—a practical detail often sought by laboratory technicians.

As the scientific community focuses on targeted drug delivery and personalized therapeutics, derivatives of this compound are being explored for their structure-activity relationships (SAR). Patent analyses reveal growing IP activity around similar fluorinated indoles, reflecting their commercial potential in biopharma innovation.

Environmental and safety studies indicate that proper handling of 2-(7-Fluoro-2-(4-fluorophenyl)-1H-indol-3-yl)acetic acid requires standard laboratory precautions. While not classified as hazardous under normal conditions, its biodegradability profile remains an active research area, coinciding with increased searches for "eco-friendly pharmaceutical intermediates."

In conclusion, CAS No. 901194-06-7 represents a versatile building block in medicinal chemistry, bridging multiple disciplines from computational biology to material science. Its ongoing research applications demonstrate how fluorinated heterocycles continue to drive innovation in life sciences, answering the persistent industry question: "How can small molecule scaffolds address complex therapeutic challenges?"